Benzenesulfonamide, 2-chloro-4-(5-oxo-3-phenyl-1-imidazolidinyl)-
Cat. No. B8673069
M. Wt: 351.8 g/mol
InChI Key: NKRVQFYMIPETJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03963706
Procedure details
2-Phenylamino-N-(3-chloro-4-sulphamoylphenyl)-acetamide (34 g) was dissolved in ethanol (300 ml) and paraformaldehyde (6.0 g) in water (600 ml) added. The mixture was refluxed 4 hrs and cooled. The product was worked up as in Example 1(c) to yield: 18 g, m.p. 257°-259°.
Name
2-Phenylamino-N-(3-chloro-4-sulphamoylphenyl)-acetamide
Quantity
34 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]1([NH:7][CH2:8][C:9]([NH:11][C:12]2[CH:17]=[CH:16][C:15]([S:18](=[O:21])(=[O:20])[NH2:19])=[C:14]([Cl:22])[CH:13]=2)=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH2:23]=O>C(O)C.O>[C:1]1([N:7]2[CH2:8][C:9](=[O:10])[N:11]([C:12]3[CH:17]=[CH:16][C:15]([S:18](=[O:21])(=[O:20])[NH2:19])=[C:14]([Cl:22])[CH:13]=3)[CH2:23]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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2-Phenylamino-N-(3-chloro-4-sulphamoylphenyl)-acetamide
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Quantity
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34 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)NCC(=O)NC1=CC(=C(C=C1)S(N)(=O)=O)Cl
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Name
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|
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Quantity
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300 mL
|
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Type
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solvent
|
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Smiles
|
C(C)O
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Step Two
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Name
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Quantity
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6 g
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Type
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reactant
|
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Smiles
|
C=O
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Name
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|
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Quantity
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600 mL
|
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Type
|
solvent
|
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Smiles
|
O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed 4 hrs
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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Outcomes
Product
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Name
|
|
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Type
|
|
|
Smiles
|
C1(=CC=CC=C1)N1CN(C(C1)=O)C1=CC(=C(C=C1)S(N)(=O)=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
